2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1-yl)-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C28H26N2O4/c1-3-19-10-12-21(13-11-19)29-26(31)18-30-17-24(27(32)20-8-6-5-7-9-20)28(33)23-16-22(34-4-2)14-15-25(23)30/h5-17H,3-4,18H2,1-2H3,(H,29,31)
• InChI Key: QNAXDZMAJCUXCZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)OCC)C(=O)C4=CC=CC=C4
• Molecular Formula: C28H26N2O4
• Molecular Weight: 454.5 g/mol

Description

2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide, also known as 2-BEQ, is an organic compound that is used in scientific research to study biochemical and physiological effects. It is a derivative of quinoline and is an example of a heterocyclic aromatic compound. 2-BEQ has been studied for its potential applications in the fields of medicine and biochemistry.

Mechanism of Action

The mechanism of action of 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide is not fully understood. However, it is believed to interact with various proteins and enzymes in the body. It is thought to inhibit the activity of certain enzymes, such as protein kinases, which are involved in signal transduction pathways. Additionally, 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide is believed to interact with certain receptors, such as G-protein coupled receptors, which can lead to changes in cell signaling and gene expression.
Biochemical and Physiological Effects
2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as protein kinases, which are involved in signal transduction pathways. Additionally, 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide has been shown to interact with certain receptors, such as G-protein coupled receptors, which can lead to changes in cell signaling and gene expression. Furthermore, 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide in laboratory experiments include its low cost, its availability, and its ability to interact with various proteins and enzymes. Additionally, 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide is relatively stable and can be stored for long periods of time. However, there are some limitations to using 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide in laboratory experiments. One of the main limitations is that it is not approved for use in humans and thus cannot be used in clinical trials. Additionally, 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide is not as potent as some other compounds and thus may not be able to produce the desired results in some experiments.

Future Directions

There are many potential future directions for research on 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide. One potential direction is to further study its mechanism of action and its effects on various proteins and enzymes. Additionally, further research could be done on its potential applications in the fields of medicine and biochemistry. Furthermore, research could be done to investigate its potential anti-cancer and anti-inflammatory properties. Additionally, further research could be done to investigate its potential use in clinical trials and its potential side effects. Finally, research could be done to develop more efficient and cost-effective synthesis methods for 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide.

Synthesis Methods

2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide can be synthesized in a two-step process by reacting 4-ethylphenyl acetamide with 3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinoline in the presence of an acid catalyst. The reaction is carried out at a temperature of 120-130°C for 2-3 hours. The product is then purified by recrystallization.

Scientific Research Applications

2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide has been used in a variety of scientific research applications. It has been used in the study of enzyme inhibition, protein-protein interactions, and signal transduction pathways. It has also been used to study the effects of drugs on the human body. Additionally, 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide has been used in the study of cancer biology, specifically in the study of drug resistance and cancer cell proliferation.